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Compound of Interest

Compound Name: Btk IN-1

Cat. No.: B610903 Get Quote

Introduction
Bruton's tyrosine kinase (Btk) is a non-receptor tyrosine kinase that plays a critical role in

various signaling pathways, most notably the B-cell receptor (BCR) signaling pathway.[1][2][3]

Its involvement in B-cell development, activation, and proliferation has made it a significant

target in the research and development of therapies for B-cell malignancies and autoimmune

diseases.[1][3][4] Btk IN-1 is a potent inhibitor of Btk with an IC50 of less than 100 nM.[5][6][7]

This document provides detailed protocols for the preparation of a Btk IN-1 stock solution

using dimethyl sulfoxide (DMSO) as a solvent, ensuring its proper handling and storage for use

in various experimental settings.

Data Presentation
A summary of the key quantitative data for Btk IN-1 is presented in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 384.86 g/mol [5][6][7]

IC50 < 100 nM [5][6][7]

Solubility in DMSO 77 mg/mL (200.07 mM) [5]

95 mg/mL (246.84 mM) [6]

≥ 100 mg/mL (259.83 mM) [7]

Appearance Crystalline solid [8]

Storage of Powder -20°C for up to 3 years [5]

Storage of Stock Solution
-80°C for up to 1 year; -20°C

for up to 1 month
[5][7]

Experimental Protocols
Materials

Btk IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Btk IN-1 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Btk IN-1 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

Preparation: Ensure a clean and dry workspace. It is recommended to handle Btk IN-1
powder in a chemical fume hood. Allow the Btk IN-1 vial to equilibrate to room temperature
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before opening to prevent condensation.

Weighing: Carefully weigh out 3.85 mg of Btk IN-1 powder using a calibrated analytical

balance.

Dissolution: Add the weighed Btk IN-1 powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming to 37°C and sonication can be used to aid dissolution if necessary.[7]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[5][6] Store the aliquots at -80°C

for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[5][7]

Working Solution Preparation: When needed for experiments, thaw a single aliquot and

dilute it to the desired final concentration using the appropriate cell culture medium or buffer.

Note that the final concentration of DMSO in cell-based assays should typically not exceed

0.1% to avoid solvent-induced cellular effects.[6]

Visualizations
Btk Signaling Pathway
The following diagram illustrates the central role of Bruton's tyrosine kinase (Btk) in the B-cell

receptor (BCR) signaling cascade. Upon BCR engagement, a series of phosphorylation events

leads to the activation of Btk, which in turn phosphorylates and activates downstream effectors

such as phospholipase Cγ2 (PLCγ2). This ultimately results in the activation of transcription

factors like NF-κB, promoting B-cell proliferation, survival, and differentiation.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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